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Compound of Interest

Compound Name: 4,4'-Dichlorochalcone

Cat. No.: B1233886

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for researchers, scientists, and drug development
professionals working with 4,4'-Dichlorochalcone. The following procedures are critical for
ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Classification

4.4'-Dichlorochalcone is a chemical compound that requires careful handling due to its
potential health hazards. Based on data from similar chlorinated chalcone compounds, the
primary risks include irritation to the skin, eyes, and respiratory system.

GHS Hazard Statements for Structurally Similar Compounds:
e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]
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Hazard Category GHS Classification Signal Word
Acute Oral Toxicity Category 4 Warning
Skin Corrosion/Irritation Category 2 Warning
Serious Eye Damage/Eye ]

o Category 2 Warning
Irritation
Specific Target Organ Toxicity Category 3 (Respiratory ]

Warning

(Single Exposure)

system)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent direct contact

and inhalation.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[3][4]

To prevent skin contact and
potential irritation. Gloves must
be inspected before use and
disposed of properly after
handling.[5]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[4] A face shield is
recommended if there is a risk
of splashing.[6][7]

To protect eyes from dust
particles and splashes,

preventing serious irritation.[8]

[°]

Skin and Body Protection

Laboratory coat.[6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[8][9][10] A NIOSH-approved
respirator may be required for
large quantities or if dust

cannot be controlled.[6]

To minimize the inhalation of
dust particles that can cause

respiratory tract irritation.[1][2]
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Safe Handling and Storage

Operational Plan:

e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.[5][10]
o Assemble all necessary PPE and have it readily available.
o Locate the nearest safety shower and eyewash station.

e Handling:

o

Avoid generating dust.[8][9]

[¢]

Weigh and handle the solid material with care.

[¢]

Wash hands thoroughly after handling.[8][9]

[e]

Do not eat, drink, or smoke in the work area.[8]
e Storage:
o Store in a cool, dry, and well-ventilated place.[5][8][11]
o Keep the container tightly closed when not in use.[8][9][11]

o Store away from incompatible materials such as oxidizing agents.[12]

Emergency Procedures and First Aid
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, seek medical attention immediately.[8]
[91[10]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[8][9] Remove contaminated
clothing and wash it before reuse.[8][9] If skin

irritation persists, get medical advice.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.
[8][9] Remove contact lenses if present and
easy to do.[8][9] Continue rinsing for at least 15

minutes and seek immediate medical attention.

[8]19]

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek medical attention.[8][11]

Spill and Disposal Plan

Spill Response:

¢ Ventilate: Ensure the area is well-ventilated.

Evacuate: Clear the area of all personnel.

e Contain: Use inert, non-combustible absorbent materials like sand or vermiculite to contain

the spill.[10]

o Collect: Carefully sweep or scoop the material into a suitable, labeled container for disposal.

[8][10][11] Avoid creating dust.[12]

o Clean: Clean the spill area thoroughly.

Disposal:

o Dispose of 4,4'-Dichlorochalcone and any contaminated materials as hazardous waste.
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 All disposal practices must be in accordance with local, state, and federal regulations.[8][9]
[12]

» Do not allow the chemical to enter drains or waterways.[5][10][11]

Visual Workflow for Safe Handling

The following diagram outlines the logical steps for safely handling 4,4'-Dichlorochalcone in a

laboratory setting.
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Workflow for Handling 4,4'-Dichlorochalcone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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